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Compound of Interest

Compound Name: Elacridar Hydrochloride

Cat. No.: B1662870

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
and compliant laboratory environment is paramount. This guide provides essential, step-by-
step procedures for the proper disposal of Elacridar Hydrochloride, a P-glycoprotein (P-gp)
and breast cancer resistance protein (BCRP) inhibitor. Adherence to these protocols is critical
for personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Elacridar Hydrochloride with
appropriate care. While not classified as a hazardous substance under GHS, good laboratory
practices should always be observed.[1]

o Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, gloves, and lab coats to prevent skin and eye contact.[2]

e Ventilation: Ensure adequate ventilation when handling the solid powder form to avoid dust
formation.[2]

o Spill Management: In case of a spill, sweep up the solid material and shovel it into a suitable,
labeled container for disposal. Avoid creating dust.[2]

Step-by-Step Disposal Protocol
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The disposal of Elacridar Hydrochloride must comply with local, regional, and national
hazardous waste regulations.[2] The following steps provide a general framework for its proper
disposal.

o Waste Characterization: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste.[2] Given that Elacridar Hydrochloride
may cause long-lasting harmful effects to aquatic life, it should be treated as a chemical
waste product.[3] The toxicological properties have not been fully investigated, warranting a
cautious approach.[2]

e Containerization:

o Place waste Elacridar Hydrochloride, including contaminated materials like gloves or
paper towels, into a designated and compatible hazardous waste container.[4] The
container must be in good condition, leak-proof, and have a secure screw cap.[4][5]

o Do not overfill the container; leave at least one inch of headroom to allow for expansion.[5]

o Solid chemical wastes should be stored in their original container if possible, and tagged
with a hazardous waste label.[4]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Elacridar Hydrochloride."[4][6]

o Include the date when the waste was first added to the container.[6]

e Storage:

o

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is
close to the point of generation and under the control of laboratory personnel.[5][6][7]

o

Ensure the storage area is well-ventilated.[7]

o

Store incompatible chemicals separately. Elacridar Hydrochloride is incompatible with
strong acids and oxidizing agents.[2]
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» Disposal:

o Do not dispose of Elacridar Hydrochloride in the regular trash or down the drain.[3][8] It
should not be allowed to enter the sewage system or ground water.[3]

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EH&S) department or a licensed chemical waste management company.[6][9] These
entities are equipped to handle and dispose of chemical waste in accordance with all
applicable regulations.[6]

Summary of Elacridar Hydrochloride Properties

The following table summarizes key data for Elacridar Hydrochloride, relevant to its handling

and disposal.
Property Data Citation
Physical State Solid Powder [2]
Appearance Yellow [2]
Molecular Formula C34 H33 N3 05 [2]
Molecular Weight 563.65 g/mol [2]
Incompatible Materials Strong acids, Oxidizing agents  [2]

) May cause long lasting harmful
Ecological Hazard o [3]
effects to aquatic life.

Do not dispose with household
Disposal Recommendation garbage or allow into sewage [3]

system.

Elacridar Hydrochloride Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Elacridar Hydrochloride waste.
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Caption: Workflow for the proper disposal of Elacridar Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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